2-Bromo-6-(4-chlorophenyl)pyrazine

• Molecular Formula: C10H6BrClN2
• Molecular Weight: 269.52 g/mol
• IUPAC Name: 2-bromo-6-(4-chlorophenyl)pyrazine
• InChI: InChI=1S/C10H6BrClN2/c11-10-6-13-5-9(14-10)7-1-3-8(12)4-2-7/h1-6H
• InChI Key: CXXLMBYQEQWGTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=CC(=N2)Br)Cl

Description

2-Bromo-6-(4-chlorophenyl)pyrazine is a useful research compound. Its molecular formula is C10H6BrClN2 and its molecular weight is 269.52 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-6-(4-chlorophenyl)pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-6-(4-chlorophenyl)pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a flask containing 2-chloro-6-(4-chlorophenyl)pyrazine (2.35 g, 10.4 mmol), was added phosphorus tribromide (17 mL) and the mixture heated at reflux for 6 h under nitrogen. The reaction mixture was cooled to room temperature prior to pouring carefully into iced water (600 mL) the resulting mixture was adjusted to pH 6–7 using aqueous ammonia and extracted with diethyl ether (2×250 mL). The organic solution was dried (MgSO4) and the solvent removed in vacuo. The reaction had not gone to completion so the residue was treated with added phosphorus tribromide (17 mL) and heated at reflux for a further 5 h under nitrogen. Work up as before afforded the title compound as a pale yellow solid (0.97 g).